Cas no 856452-73-8 (1-(2-Chloro-4-nitrophenyl)-1H-1,2,4-triazole)

• Product Name: 1-(2-Chloro-4-nitrophenyl)-1H-1,2,4-triazole
• CAS No: 856452-73-8
• MF: C₈H₅ClN₄O₂
• MW: 224.603899717331
• MDL: MFCD18622135
• CID: 3168453
• PubChem ID: 60016713
• Update Time: 2025-10-23

1-(2-Chloro-4-nitrophenyl)-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• AKOS013124646
• SCHEMBL6446115
• 1-(2-chloro-4-nitrophenyl)-1,2,4-triazole
• 1-(2-Chloro-4-nitrophenyl)-1H-1,2,4-triazole
• CS-0363370
• MFCD18622135
• AS-66402
• 856452-73-8
• W12176

• MDL： MFCD18622135
• Inchi： 1S/C8H5ClN4O2/c9-7-3-6(13(14)15)1-2-8(7)12-5-10-4-11-12/h1-5H
• InChI Key： OLZCZHOPNAVSFO-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1N1C=NC=N1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 224.0101031g/mol
• Monoisotopic Mass: 224.0101031g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 76.5Ų

Additional information on 1-(2-Chloro-4-nitrophenyl)-1H-1,2,4-triazole

Chemical Profile: 1-(2-Chloro-4-nitrophenyl)-1H-1,2,4-triazole (CAS No. 856452-73-8)

1-(2-Chloro-4-nitrophenyl)-1H-1,2,4-triazole, also known by its CAS registry number CAS No. 856452-73-8, is a heterocyclic organic compound with significant applications in various fields of chemistry and materials science. This compound belongs to the class of triazoles, which are widely studied for their unique chemical properties and potential uses in pharmaceuticals, agrochemicals, and advanced materials. The molecule features a triazole ring fused with a chloronitrobenzene moiety, making it a versatile building block for further chemical modifications.

The structure of 1-(2-Chloro-4-nitrophenyl)-1H-1,2,4-triazole consists of a central triazole ring (a five-membered ring containing three nitrogen atoms) attached to a substituted benzene ring. The benzene ring is substituted with a chlorine atom at the 2-position and a nitro group at the 4-position. This substitution pattern imparts distinct electronic and steric properties to the molecule, influencing its reactivity and functionality. The presence of electron-withdrawing groups like nitro and chloro enhances the electrophilic character of the aromatic ring, making it more susceptible to nucleophilic attacks in various chemical reactions.

Recent studies have highlighted the potential of CAS No. 856452-73-8 as an intermediate in the synthesis of bioactive compounds. Researchers have explored its role in the development of new drug candidates targeting various diseases, including cancer and infectious diseases. For instance, derivatives of this compound have shown promising results in inhibiting key enzymes involved in cellular signaling pathways. These findings underscore its importance as a scaffold for drug discovery efforts.

In terms of synthesis, 1-(2-Chloro-4-nitrophenyl)-1H-1,2,4-triazole can be prepared through various methods, including condensation reactions involving appropriate starting materials such as chloronitrobenzene derivatives and triazole precursors. Recent advancements in green chemistry have led to the development of more efficient and environmentally friendly synthesis routes for this compound. For example, microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields.

The application of CAS No. 856452-73-8 extends beyond pharmaceuticals. It has been investigated for its potential use in agrochemicals as a fungicide or herbicide due to its ability to inhibit specific enzymes involved in plant pathogen growth. Additionally, this compound has been explored as a component in advanced materials such as coordination polymers and metal-organic frameworks (MOFs). Its ability to act as a ligand for metal ions makes it a valuable component in constructing porous materials with applications in gas storage and catalysis.

In recent years, there has been growing interest in understanding the biological activity of 1-(2-Chloro-4-nitrophenyl)-1H-1,2,4-triazole. Studies have demonstrated its potential as an anti-inflammatory agent by modulating cytokine production in immune cells. Furthermore, its antioxidant properties have been studied in relation to neurodegenerative diseases such as Alzheimer's disease. These findings suggest that this compound could serve as a lead molecule for developing novel therapeutic agents.

The environmental impact of CAS No. 856452-73-8 has also been a topic of research interest. Assessments of its biodegradability and toxicity have been conducted to ensure its safe use in industrial applications. Results indicate that under controlled conditions, the compound exhibits moderate biodegradability; however, further studies are required to fully understand its long-term environmental effects.

In conclusion, 1-(2-Chloro-4-nitrophenyl)-1H-1,2,4-triazole (CAS No. 856452-73-8) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it an attractive candidate for further research and development in areas ranging from drug discovery to advanced materials science.